Cas no 1466136-31-1 (6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine
• CAS No: 1466136-31-1
• MF: C₁₂H₁₉ClN₄
• MW: 254.759061098099
• CID: 5576886
• Update Time: 2025-06-08

6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N,2-dimethyl-N-(1-methyl-4-piperidinyl)-
• 6-chloro-n,2-dimethyl-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine
• 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C12H19ClN4/c1-9-14-11(13)8-12(15-9)17(3)10-4-6-16(2)7-5-10/h8,10H,4-7H2,1-3H3
• InChI Key： SIVPMYZSFQNAPU-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC(N(C)C2CCN(C)CC2)=N1

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 369.8±42.0 °C(Predicted)
• pka: 8.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine

Introduction to 6-Chloro-N,2-Dimethyl-N-(1-Methylpiperidin-4-yl)pyrimidin-4-amine (CAS No. 1466136-31-1)

6-Chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine (CAS No. 1466136-31-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a chloro-substituted pyrimidine ring and a substituted piperidine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine is defined by its molecular formula C₁₅H₂₀ClN₃. The presence of the chloro group on the pyrimidine ring and the methylated piperidine moiety imparts specific chemical properties that are crucial for its biological interactions. The compound's solubility, stability, and reactivity are influenced by these functional groups, making it a valuable candidate for various medicinal applications.

In recent years, 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders such as anxiety, depression, and cognitive impairments.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine to serotonin receptors. The results indicated that the compound exhibits high selectivity for serotonin 5-HT_2C receptors, which are implicated in mood regulation and cognitive function. This finding suggests that the compound could be developed into a novel antidepressant or anxiolytic agent with improved efficacy and reduced side effects compared to existing medications.

Beyond its potential as a CNS modulator, 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties. In vitro experiments demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine is another critical aspect of its evaluation as a potential drug candidate. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for ensuring effective drug delivery. Additionally, the compound's metabolic stability and low toxicity profile make it an attractive candidate for further development.

In preclinical studies using animal models, 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine has demonstrated promising efficacy in various disease models. For example, in a mouse model of depression induced by chronic stress, treatment with this compound significantly reduced depressive-like behaviors and improved cognitive function. Similarly, in a rat model of inflammatory pain, the compound was effective in reducing pain responses and inflammation markers.

The safety profile of 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine has also been evaluated through extensive toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-chloro-N,2-dimethyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine (CAS No. 1466136-31-1) represents a promising lead compound in the development of novel therapeutics for various medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and clinical development. Ongoing research continues to explore its full potential and refine its use as a safe and effective treatment option.